Cas no 2092563-00-1 (1-(chloromethyl)-3-(thiophen-3-yl)-1H-pyrazole)

• Product Name: 1-(chloromethyl)-3-(thiophen-3-yl)-1H-pyrazole
• CAS No: 2092563-00-1
• MF: C₈H₇ClN₂S
• MW: 198.672579050064
• CID: 5723179
• PubChem ID: 121211937
• Update Time: 2025-10-10

1-(chloromethyl)-3-(thiophen-3-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 2092563-00-1
• 1-(chloromethyl)-3-thiophen-3-ylpyrazole
• F2198-2499
• 1-(chloromethyl)-3-(thiophen-3-yl)-1H-pyrazole
• AKOS026722091
• 1H-Pyrazole, 1-(chloromethyl)-3-(3-thienyl)-

• Inchi： 1S/C8H7ClN2S/c9-6-11-3-1-8(10-11)7-2-4-12-5-7/h1-5H,6H2
• InChI Key： MGOAYSQXGGZIGQ-UHFFFAOYSA-N
• SMILES： ClCN1C=CC(C2=CSC=C2)=N1

Computed Properties

• Exact Mass: 198.0018471g/mol
• Monoisotopic Mass: 198.0018471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.1Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 284.5±25.0 °C(Predicted)
• pka: 0.96±0.10(Predicted)

Additional information on 1-(chloromethyl)-3-(thiophen-3-yl)-1H-pyrazole

1-(Chloromethyl)-3-(Thiophen-3-Yl)-1H-Pyrazole: A Comprehensive Overview

The compound 1-(chloromethyl)-3-(thiophen-3-yl)-1H-pyrazole, identified by the CAS number 2092563-00-1, has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is a derivative of pyrazole, a five-membered heterocyclic ring containing two nitrogen atoms, which is known for its versatile reactivity and biological activity. The presence of a chloromethyl group and a thiophene moiety further enhances its chemical properties, making it a valuable molecule for various applications.

The structure of 1-(chloromethyl)-3-(thiophen-3-yl)-1H-pyrazole consists of a pyrazole ring substituted at the 1-position with a chloromethyl group (-CH2Cl) and at the 3-position with a thiophene ring. The thiophene group, a five-membered aromatic ring containing sulfur, contributes to the compound's electronic properties and aromaticity. This combination of functional groups makes the molecule highly reactive and suitable for further chemical modifications, such as nucleophilic substitution or cross-coupling reactions.

Recent studies have highlighted the potential of 1-(chloromethyl)-3-(thiophen-3-yl)-1H-pyrazole in drug discovery. Its pyrazole core is known to exhibit anti-inflammatory, antitumor, and antimicrobial activities, while the thiophene moiety can enhance bioavailability and target specificity. Researchers have explored its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX), making it a promising candidate for anti-inflammatory drug development.

In addition to its pharmacological applications, this compound has found utility in materials science. The thiophene group imparts conjugation and electron-withdrawing properties, which are advantageous in the synthesis of conductive polymers and organic semiconductors. Recent advancements in thin-film transistor (TFT) technology have utilized derivatives of this compound to improve device performance, highlighting its potential in next-generation electronic materials.

The synthesis of 1-(chloromethyl)-3-(thiophen-3-yl)-1H-pyrazole typically involves multi-step reactions, including nucleophilic substitution and cyclization processes. Recent optimizations have focused on improving reaction yields and reducing synthetic steps through the use of microwave-assisted synthesis or catalytic systems. These advancements have made the compound more accessible for large-scale production and application.

Furthermore, computational studies have provided deeper insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the chloromethyl group significantly influences the molecule's dipole moment and reactivity towards nucleophilic attack. This understanding has facilitated the design of more efficient synthetic routes and functionalized derivatives.

In conclusion, 1-(chloromethyl)-3-(thiophen-3-yl)-1H-pyrazole stands as a versatile molecule with diverse applications across multiple disciplines. Its unique combination of functional groups and favorable chemical properties positions it as a valuable tool in drug discovery, materials science, and organic synthesis. Continued research into its properties and applications is expected to unlock further potential in these fields.